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Executive Summary
In the context of pharmaceutical research, the term "Mth-DL-alanine" presents a critical

nomenclatural bifurcation that determines its application. It refers to two distinct chemical

entities depending on the specific abbreviation convention used in the laboratory or catalog:

N-Methyl-DL-Alanine (N-Me-Ala): A non-proteinogenic amino acid derivative used

extensively in peptidomimetic drug design to enhance metabolic stability and membrane

permeability.[1] It is also emerging as a metabolic biomarker for neurological conditions (e.g.,

migraines).[1]

Methylthiohydantoin-DL-Alanine (MTH-Ala): A derivative primarily associated with the Edman

degradation process in proteomics. While historically analytical, the thiohydantoin scaffold is

gaining renewed interest in oncology (e.g., androgen receptor antagonists).

This guide focuses primarily on the high-value therapeutic applications of N-Methyl-DL-Alanine

in peptide engineering, while also addressing the scaffold potential of the MTH-derivative.
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Part 1: N-Methyl-DL-Alanine in Peptidomimetics
CAS: 600-21-5 | Formula: C

H

NO

[2]

1.1 Mechanism of Action: The "N-Methyl Effect"
The incorporation of N-methyl-DL-alanine into peptide backbones is a strategic modification in

drug discovery. Standard peptides suffer from rapid proteolytic degradation and poor blood-

brain barrier (BBB) permeability. The "N-Methyl Effect" solves this via two mechanisms:

Steric Occlusion: The methyl group on the nitrogen atom sterically hinders the approach of

proteolytic enzymes (peptidases), significantly extending the plasma half-life of the

therapeutic agent.

Conformational Constraint: N-methylation restricts the rotation around the N-C

bond (

) and the peptide bond (

). This favors the cis-peptide bond configuration (unlike the standard trans), forcing the
peptide into specific secondary structures (e.g.,

-turns) that can improve receptor binding affinity.

1.2 Therapeutic Applications
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Application Domain Mechanism
Clinical/Research
Relevance

Peptide Therapeutics Protease Resistance

Used to create analogs of

Cyclosporine and

Somatostatin with extended

half-lives.

Neurology (Migraine) Metabolic Biomarker

Elevated or suppressed levels

of N-Methyl-DL-alanine in

plasma correlate with migraine

pathophysiology, serving as a

potential diagnostic target.[1]

Oncology Drug Delivery

Enhances the lipophilicity of

peptide-drug conjugates

(PDCs), facilitating passive

diffusion across tumor cell

membranes.

Neuropharmacology NMDA Modulation

Acts as a probe for specific

amino acid transport systems

(System A/ASC) in the BBB,

distinct from standard

glutamate transporters.

Part 2: MTH-DL-Alanine (Thiohydantoin Scaffold)
CAS: 64948-74-9 | Formula: C

H

N

OS (Generic Thiohydantoin base)

2.1 The Thiohydantoin Renaissance
While MTH-DL-alanine is traditionally an analytical standard for identifying alanine during

protein sequencing (Edman degradation variant using Methyl isothiocyanate), the thiohydantoin
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core is a validated pharmacophore.

Androgen Receptor Antagonism: Structural analogs of MTH-alanine (e.g., Enzalutamide) are

potent inhibitors of the androgen receptor, used in castration-resistant prostate cancer. The

MTH-alanine structure serves as a minimal scaffold for Structure-Activity Relationship (SAR)

studies.

Anticonvulsant Activity: Hydantoin derivatives stabilize neuronal membranes. MTH-alanine

derivatives are investigated for their ability to block voltage-gated sodium channels.

Part 3: Experimental Protocols
Protocol A: Solid-Phase Synthesis of N-Methylated Peptides
Objective: Incorporation of N-Methyl-DL-alanine into a therapeutic peptide sequence to

enhance stability.

Reagents:

Fmoc-N-Me-Ala-OH

HATU (Coupling Reagent)

HOAt (Additive)

DIPEA (Base)

DMF (Solvent)

Workflow:

Resin Swelling: Swell Rink Amide MBHA resin in DMF for 30 min.

Deprotection: Remove Fmoc group using 20% Piperidine in DMF (2 x 5 min). Wash with

DMF/DCM.

Coupling (Difficult Step):

Note: Coupling to a secondary amine (the N-methyl group) is sterically hindered.
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Dissolve Fmoc-N-Me-Ala-OH (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF.

Add DIPEA (6 eq) and activate for 30 seconds.

Add to resin and shake for 2-4 hours (double coupling recommended).

Capping: Acetylate unreacted amines with Ac

O/Pyridine to prevent deletion sequences.

Cleavage: Treat with TFA/TIS/H

O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

Protocol B: LC-MS/MS Quantification of N-Me-Ala (Biomarker)
Objective: Detect N-Methyl-DL-alanine levels in plasma for metabolic profiling.

Sample Prep: Mix 50

L plasma with 150

L cold Acetonitrile (protein precipitation). Centrifuge at 14,000g for 10 min.

Derivatization (Optional but recommended): Use Fmoc-Cl or Dansyl Chloride if retention on

C18 is poor due to high polarity.

LC Parameters:

Column: HILIC or C18 (if derivatized).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 60% B over 10 min.

MS Detection:

Mode: MRM (Multiple Reaction Monitoring).
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Transition: 104.1

44.1 (Loss of carboxyl group + methyl amine fragment).

Part 4: Visualizations
Diagram 1: The N-Methylation Stabilization Pathway
This diagram illustrates how N-methylation alters peptide conformation and blocks enzymatic

attack.
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Caption: N-methylation introduces steric bulk and conformational constraints, blocking protease

access and enhancing stability.

Diagram 2: Analytical Distinction Workflow
Decision tree for researchers to identify the correct "Mth" derivative.
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Caption: Workflow to disambiguate Mth-DL-alanine based on research context (Therapeutic

vs. Analytical).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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